Cas no 65351-00-0 (Heptanoic acid, 2-mercapto-, ethyl ester)

65351-00-0 structure
Product name:Heptanoic acid, 2-mercapto-, ethyl ester
Heptanoic acid, 2-mercapto-, ethyl ester Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 2-mercapto-, ethyl ester
- ethyl 2-sulfanylheptanoate
- DTXSID10495963
- SCHEMBL2136155
- 65351-00-0
-
- Inchi: InChI=1S/C9H18O2S/c1-3-5-6-7-8(12)9(10)11-4-2/h8,12H,3-7H2,1-2H3
- InChI Key: SQQQKDHNXXPLKS-UHFFFAOYSA-N
- SMILES: CCCCCC(C(=O)OCC)S
Computed Properties
- Exact Mass: 190.10275099g/mol
- Monoisotopic Mass: 190.10275099g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 27.3Ų
Heptanoic acid, 2-mercapto-, ethyl ester Related Literature
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Alexis Perea,Karim Zaghib,Daniel Bélanger J. Mater. Chem. A, 2015,3, 2776-2783
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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Chiqian Zhang,Guangzhi Wang,Zhiqiang Hu Environ. Sci.: Processes Impacts, 2014,16, 2199-2207
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